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Compound of Interest

Compound Name: Celiprolol-d9 Hydrochloride

CAS No.: 1215535-20-8

Cat. No.: B565415

Get Quote

Executive Summary
Celiprolol-d9 Hydrochloride is the stable isotope-labeled analog of the third-generation beta-

blocker Celiprolol. Characterized by the substitution of nine hydrogen atoms with deuterium on

the tert-butyl moiety, this compound serves as the gold-standard Internal Standard (IS) for the

quantification of Celiprolol in complex biological matrices (plasma, urine) using LC-MS/MS.

This guide provides a rigorous technical overview of Celiprolol-d9 HCl, focusing on its

physicochemical properties, role in mitigating matrix effects during bioanalysis, and a validated

experimental workflow for pharmacokinetic (PK) studies.

Chemical Identity and Physicochemical Profile[2][3]
[4][5][6]
Celiprolol-d9 Hydrochloride is chemically distinct due to its high isotopic enrichment (

), which prevents "cross-talk" or spectral overlap with the analyte's natural isotopic envelope.
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IUPAC Name:

-[3-Acetyl-4-[3-[(1,1-dimethylethyl-d9)amino]-2-hydroxypropoxy]phenyl]-

-diethylurea hydrochloride[1][2]

CAS Number: 1215535-20-8[1][2]

Isotopic Labeling: The nine deuterium atoms are located on the tert-butyl group (–C(CD

)

), ensuring metabolic stability as this moiety is less prone to exchange than labile protons
(e.g., -OH or -NH).

Technical Specifications Table
Property Specification

Molecular Formula

Molecular Weight 425.01 g/mol (Salt) / 388.55 g/mol (Free Base)

Appearance Off-white to pale beige solid

Solubility Soluble in Methanol, DMSO, Water (~2 mg/mL)

pKa
~9.6 (Amine), making it positively charged at

physiological pH

LogP ~1.9 (Moderately lipophilic)

Melting Point 120–122 °C (Decomposition)

Storage -20°C, Hygroscopic, Protect from light

Bioanalytical Application: LC-MS/MS Methodology
The primary utility of Celiprolol-d9 is to normalize variations in extraction recovery and

ionization efficiency (matrix effects) during LC-MS/MS analysis.
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In mass spectrometry, a mass shift of +9 Da is ideal. It places the IS signal far beyond the M+1

and M+2 natural isotopic peaks of the analyte (Celiprolol, MW 379.5), eliminating interference.

Furthermore, the deuterium label on the tert-butyl group is chemically inert under standard

extraction conditions, ensuring the IS behaves identically to the analyte during chromatography.

Validated Experimental Protocol
The following workflow outlines a Solid Phase Extraction (SPE) method suitable for human

plasma, leveraging the basicity of Celiprolol for high selectivity.

Phase 1: Reconstitution and Stock Preparation
Stock Solution: Dissolve 1 mg Celiprolol-d9 HCl in 1 mL Methanol (LC-MS grade) to yield a 1

mg/mL free-base equivalent stock.

Working Solution: Dilute stock with 50:50 Methanol:Water to 100 ng/mL. Store in amber

glass vials at -20°C.

Phase 2: Sample Preparation (Strong Cation Exchange - SCX)
Principle: Celiprolol is a secondary amine (pKa ~9.6). At acidic pH, it is protonated (

) and binds to SCX sorbents.

Step-by-Step:

Aliquot: Transfer 200 µL plasma to a 1.5 mL tube.

Spike: Add 20 µL Celiprolol-d9 working solution (IS). Vortex 30s.

Acidify: Add 200 µL 2% Formic Acid (aq) to protonate the amine.

Load: Apply sample to pre-conditioned SCX SPE cartridge (e.g., 30 mg/1 mL).

Wash:

Wash 1: 1 mL 2% Formic Acid (removes proteins/salts).

Wash 2: 1 mL Methanol (removes neutral lipids).
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Elute: 2 x 250 µL of 5% Ammonium Hydroxide in Methanol. (High pH neutralizes the

amine, releasing it from the sorbent).

Dry & Reconstitute: Evaporate eluate under

at 40°C. Reconstitute in 100 µL Mobile Phase.

Phase 3: LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.7 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.[3]

B: Acetonitrile.[3][4][5][6]

Gradient: 10% B to 90% B over 3 minutes.

Detection: ESI Positive Mode (+), Multiple Reaction Monitoring (MRM).

MRM Transitions: | Compound | Precursor Ion (

) | Product Ion (

) | Collision Energy (eV) | | :--- | :--- | :--- | :--- | | Celiprolol | 380.2

| 251.1 | 25 | | Celiprolol-d9 | 389.3

| 251.1 | 25 |

Note: The transition to m/z 251.1 corresponds to the loss of the side chain (containing the t-

butyl group). While the parent masses differ by 9 Da, the product ion is often common if the

label is lost during fragmentation. Alternatively, a transition retaining the label (e.g., if

fragmentation occurs at the ether bond) would show a shifted product ion.

Visualization: Bioanalytical Workflow
The following diagram illustrates the critical path from sample collection to data generation,

highlighting the integration of Celiprolol-d9.
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Figure 1: Validated bioanalytical workflow for Celiprolol quantification using Celiprolol-d9 HCl as

the internal standard.

Handling, Stability, and Troubleshooting
Stability Profile

Solid State: Stable for >2 years at -20°C if protected from moisture.

Solution State:

Stock solutions in Methanol are stable for 6 months at -20°C.

Reconstituted autosampler samples are stable for ~24 hours at 4°C.

Caution: Avoid alkaline conditions for prolonged periods during storage (though short

exposure during elution is acceptable), as urea derivatives can hydrolyze.

Common Troubleshooting Scenarios
Low IS Recovery: If Celiprolol-d9 signal is low, check the SPE load pH. The sample must be

acidic (pH < 4) to bind to the SCX cartridge.

Signal Suppression: If the IS peak area varies significantly between samples, matrix effects

are present. Ensure the wash steps (Methanol) in the SPE protocol are sufficient to remove

phospholipids.

References
Vivan Life Sciences. (n.d.).[4] Celiprolol-d9 Hydrochloride Product Specifications.

Retrieved from

Minamide, Y., et al. (2011).[7] "A highly sensitive LC-MS/MS method capable of

simultaneously quantitating celiprolol and atenolol in human plasma."[7] Journal of

Separation Science. Retrieved from

Verbesselt, R., et al. (1996).[6] "Liquid chromatographic determination of total celiprolol... in

human plasma." Journal of Chromatography B. Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/publication/385311624_Novel_bioanalytical_LC-MSMS_method_for_determination_of_metoprolol_in_human_plasma
https://www.benchchem.com/product/b565415/docs?utm_src=pdf-body#celiprolol-d9-hydrochloride-technical-guide-for-bioanalytical-applications-1
https://pubmed.ncbi.nlm.nih.gov/21595025/
https://pubmed.ncbi.nlm.nih.gov/21595025/
https://pubmed.ncbi.nlm.nih.gov/8891920/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (2025).[8][9] Celiprolol Hydrochloride Compound Summary. National Library of

Medicine. Retrieved from

Splendid Lab. (n.d.).[10] Celiprolol-d9 Hydrochloride Structure and Details. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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